Cas no 868359-05-1 (WAY-213613)

Way-213613 is a potent and selective inhibitor of human EAAT2 Way-213613 has potent EAAT2 inhibitory activity with an IC50 value of 85 nm Way-213613 can be used for the study of central nervous system

WAY-213613 structure

Product Name:WAY-213613

CAS No:868359-05-1

Molecular Formula:C₁₆H₁₃BrF₂N₂O₄

Molecular Weight:415.186230421066

CID:1863662

PubChem ID:329830421

WAY-213613 Properties

Names and Identifiers

- (2S)-2-amino-4-[4-(2-bromo-4,5-difluorophenoxy)anilino]-4-oxobutanoic acid
- WAY 213613
- WAY-213613
- CHEMBL1628669
- N4-[4-(2-Bromo-4,5-difluorophenoxy)phenyl)]-L-asparagine
- N-[4-(2-BROMO-4,5-DIFLUOROPHENOXY)PHENYL]-L-ASPARAGINE
- N-[4-(2-Bromo-4,5-difluorophenoxy)phenyl]-L-asparagine (ACI)
- InChIKey： BNYDDAAZMBUFRG-ZDUSSCGKSA-N
- Inchi： 1S/C16H13BrF2N2O4/c17-10-5-11(18)12(19)6-14(10)25-9-3-1-8(2-4-9)21-15(22)7-13(20)16(23)24/h1-6,13H,7,20H2,(H,21,22)(H,23,24)/t13-/m0/s1
- SMILES： O(C1C=CC(NC(=O)C[C@H](N)C(=O)O)=CC=1)C1C=C(F)C(F)=CC=1Br

Computed Properties

Exact Mass: 414.00300

Experimental Properties

LogP: 4.03340
PSA: 101.65000
Refractive Index: 1.632
Boiling Point: 565.634°C at 760 mmHg
Flash Point: 295.885°C
Solubility: DMSO: >10mg/mL
Density: 1.665

WAY-213613 Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00H0RC-1mg	N-[4-(2-BROMO-4,5-DIFLUOROPHENOXY)PHENYL]-L-ASPARAGINE	868359-05-1	98%	1mg	$235.00
A2B Chem LLC	AH93336-5mg	N-[4-(2-BROMO-4,5-DIFLUOROPHENOXY)PHENYL]-L-ASPARAGINE	868359-05-1	98%	5mg	$171.00	2024-04-19
Aaron	AR00H0ZO-25mg	N-[4-(2-BROMO-4,5-DIFLUOROPHENOXY)PHENYL]-L-ASPARAGINE	868359-05-1	97%	25mg	$243.00
Ambeed	A975586-5mg	(S)-2-Amino-4-((4-(2-bromo-4,5-difluorophenoxy)phenyl)amino)-4-oxobutanoic acid	868359-05-1	98%	5mg	$337.0	2024-07-16
ChemScence	CS-0028704-5mg	WAY-213613	868359-05-1	>99.0%	5mg	$210.0	2022-04-26
DC Chemicals	DC11145-100 mg	WAY213613	868359-05-1	>98%	100mg	$800.0	2022-02-28
eNovation Chemicals LLC	Y1245410-25mg	N-[4-(2-BROMO-4,5-DIFLUOROPHENOXY)PHENYL]-L-ASPARAGINE	868359-05-1	97%	25mg	$325	2023-09-04
Key Organics Ltd	AS-83387-100mg	(2S)-2-amino-3-{[4-(2-bromo-4,5-difluorophenoxy)phenyl]carbamoyl}propanoic acid	868359-05-1	>97%	100mg	£465.35
MedChemExpress	HY-107523-5mg	WAY-213613	868359-05-1		5mg	￥2100	2023-08-31
S e l l e c k ZHONG GUO	S5892-5mg	WAY-213613	868359-05-1	99.89%	5mg	¥2612.7	2023-09-15

WAY-213613 Synthesis

Synthetic Circuit 1

166281-37-4

30925-18-9

350-46-9

868359-05-1

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide
1.2 Reagents: Stannous chloride Solvents: Ethanol ; 80 °C
1.3 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane
1.4 Reagents: Trifluoroacetic acid Solvents: Dichloromethane
1.5 Reagents: Copper sulfate Solvents: Ethanol ; 40 °C

Reference

Synthesis and biological activities of aryl-ether-, biaryl-, and fluorene-aspartic acid and diaminopropionic acid analogs as potent inhibitors of the high-affinity glutamate transporter EAAT-2

Greenfield, Alexander; et al, Bioorganic & Medicinal Chemistry Letters, 2005, 15(22), 4985-4988